Cas no 85851-83-8 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester)
85851-83-8 structure
Product Name:1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester
CAS No:85851-83-8
MF:C30H50O4
MW:474.715610027313
CID:725865
Update Time:2024-01-31
1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester Chemical and Physical Properties
Names and Identifiers
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- 1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester
- bis(2-methyldecyl) benzene-1,2-dicarboxylate
- bis(2-methyldecyl) phthalate
- Bis(2-methyldecyl)phthalat
- 1,2-Benzenedicarboxylic acid bis(2-methyldecyl) ester
- Einecs 288-643-5
- 1,2-Benzenedicarboxylic acid, 1,2-bis(2-methyldecyl) ester
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- Inchi: 1S/C30H50O4/c1-5-7-9-11-13-15-19-25(3)23-33-29(31)27-21-17-18-22-28(27)30(32)34-24-26(4)20-16-14-12-10-8-6-2/h17-18,21-22,25-26H,5-16,19-20,23-24H2,1-4H3
- InChI Key: KROXVIOWGRNMQS-UHFFFAOYSA-N
- SMILES: C1(C(OCC(C)CCCCCCCC)=O)=CC=CC=C1C(OCC(C)CCCCCCCC)=O
Computed Properties
- Exact Mass: 474.37091
- Monoisotopic Mass: 474.37091
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 34
- Rotatable Bond Count: 22
- Complexity: 472
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 11.3
- Topological Polar Surface Area: 52.6
Experimental Properties
- Density: 0.956
- Boiling Point: 445.4°C at 760 mmHg
- Flash Point: 238.7°C
- Refractive Index: 1.485
1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
85851-83-8 (1,2-Benzenedicarboxylicacid, 1,2-bis(2-methyldecyl) ester) Related Products
- 28553-12-0(Diisononyl phthalate)
- 84-74-2(Dibutyl phthalate)
- 84-75-3(Di-n-hexyl Phthalate)
- 84-77-5(Didecyl Phthalate (~90%))
- 131-18-0(1,2-dipentyl benzene-1,2-dicarboxylate)
- 26761-40-0(Diisodecyl Phthalate (mixture of branched chain isomers))
- 6422-86-2(Dioctyl Terepthalate)
- 27554-26-3(Diisooctyl phthalate)
- 117-81-7(Bis(2-ethylhexyl) phthalate)
- 85-68-7(Benzyl butyl phthalate)
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